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Compound of Interest

Compound Name:
5-Methylcyclocytidine

hydrochloride

Cat. No.: B12397381 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Methylcyclocytidine hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Methylcyclocytidine
hydrochloride and related compounds is presented below. This information is crucial for safe

handling and storage.
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Property
5-
Methylcyclocytidin
e hydrochloride

5-Methylcytidine
5-Methylcytosine
hydrochloride

Molecular Formula C10H14ClN3O4[1] C10H15N3O5[2] C5H8ClN3O

Molecular Weight 275.69 g/mol [1] 257.25 g/mol [2] 161.59 g/mol

Appearance Not specified White solid[2] Solid

Solubility Not specified Soluble in water[2] Not specified

Melting Point Not specified 212 - 215 °C[2] 298 °C

Hazard Statements Not specified

H302 (Harmful if

swallowed), H315

(Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[3]

Not classified as

hazardous[4]

Operational Plan: Handling Procedures
Adherence to the following step-by-step procedures is mandatory to ensure the safe handling

of 5-Methylcyclocytidine hydrochloride.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid dust formation.[2][4]

Ensure easy access to an eyewash station and a safety shower.

Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[2][5][6][7]

Skin Protection:

Wear a lab coat or a long-sleeved gown. For activities with a higher risk of contamination,

consider a disposable gown.[5][6]

Use appropriate chemical-resistant gloves. Double gloving is recommended when

handling hazardous drugs.[5][6] Gloves should be changed regularly or immediately if

contaminated.[5]

Respiratory Protection: Under normal use conditions with adequate engineering controls,

respiratory protection may not be required.[2] However, if dust formation is likely, a NIOSH-

approved respirator is recommended.[8]

Weighing and Reconstitution
Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within the chemical fume hood by lining it with absorbent pads.

Weighing: Carefully weigh the desired amount of the solid compound. Avoid creating dust.

Use a spatula for transfer.

Reconstitution: If preparing a solution, add the solvent slowly to the solid to prevent

splashing. Ensure the container is securely capped before mixing.

Storage
Store 5-Methylcyclocytidine hydrochloride in a tightly closed container in a dry and well-

ventilated place.[2][4]

Keep away from incompatible materials such as oxidizing agents.[2]

Disposal Plan
Proper disposal of 5-Methylcyclocytidine hydrochloride and any contaminated materials is

critical to prevent environmental contamination and accidental exposure.
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Waste Collection:

Collect all waste materials, including excess solid compound, contaminated lab supplies

(e.g., pipette tips, gloves, absorbent pads), and empty containers, in a designated and

clearly labeled hazardous waste container.

Waste Treatment:

Do not dispose of this chemical down the drain or in regular trash.

Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations.

Emergency Procedures
In the event of accidental exposure, follow these immediate first-aid measures.
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection if dust is present.

Cover the spill with an inert absorbent material.

Carefully sweep or scoop up the material and place it in a sealed container for disposal.[2]

Clean the spill area with a suitable decontaminating solution.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and disposing of 5-
Methylcyclocytidine hydrochloride.
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Caption: Workflow for Handling 5-Methylcyclocytidine hydrochloride.
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Caption: Waste Disposal Workflow for 5-Methylcyclocytidine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-
Methylcyclocytidine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397381#personal-protective-equipment-for-
handling-5-methylcyclocytidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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